Cas no 321724-19-0 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester derivative of pyrimidine, widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and solubility in organic solvents, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where pyrimidine scaffolds are prevalent. The boronate group enables efficient coupling with aryl or heteroaryl halides, offering high selectivity and yield under mild conditions. Its compatibility with diverse reaction conditions makes it a versatile building block for constructing complex heterocyclic systems. The product is typically supplied as a crystalline solid with high purity, ensuring reliable performance in synthetic applications.
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure
321724-19-0 structure
Product Name:5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
CAS No:321724-19-0
MF:C10H15BN2O2
MW:206.049302339554
MDL:MFCD05155223
CID:67652
PubChem ID:4192667
Update Time:2025-10-30

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • Pyrimidine-5-boronic acid pinacol ester
    • 5-Pyrimidineboronic acid pinacol ester
    • 5-Pyrimidineboronic
    • Pinacol ester pyrimidinyl-5-boronic acid
    • Pyrimidyl-5-boronic acid pinacol ester
    • Pyrimidyl-5-boronic acid pinacolate
    • 2-(5-pyrimidine)-4,4,5,5-tetramethyl-1,3-dioxaborolane
    • 3,5-pyrimidylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-pyrimidin-5-yl-1,3,2-dioxaborolane
    • 5-(4,4,5,5-tetramethyl-(1,3,2)dioxaborolan-2-yl)-pyrimidine
    • 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • SCHEMBL476906
    • AKOS004115215
    • DS-13712
    • Z1336745113
    • 5-Pyrimidineboronic acid pinacol ester, 97%
    • A22860
    • EN300-132510
    • J-018667
    • DTXSID20400624
    • MFCD05155223
    • 2-(Pyrimidin-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • pyrimidine-5-ylboronic acid pinacol ester
    • PB26151
    • PYRIMIDINE, 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • SY004449
    • Pyrimidine,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • J-516198
    • BB 0260161
    • 321724-19-0
    • 4,4,5,5-Tetramethyl-2-(5-pyrimidyl)-1,3,2-dioxaborolane
    • Pyrimidine-5-boronic acid, pinacol ester
    • C10H15BN2O2
    • AC-8557
    • CS-W019998
    • WSRGGSAGSUEJKQ-UHFFFAOYSA-N
    • PYRIMIDIN-5-YLBORONIC ACID PINACOL ESTER
    • HY-42045
    • FT-0600749
    • T2521
    • AMY1618
    • MDL： MFCD05155223
    • Inchi： 1S/C10H15BN2O2/c1-9(2)10(3,4)15-11(14-9)8-5-12-7-13-6-8/h5-7H,1-4H3
    • InChI Key： WSRGGSAGSUEJKQ-UHFFFAOYSA-N
    • SMILES： O1B(C2=CN=CN=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 206.12300
  • Monoisotopic Mass: 206.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.2A^2

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.07
  • Melting Point: 60-66°C
  • Boiling Point: 308.9°C at 760 mmHg
  • Flash Point: 140.6℃
  • Refractive Index: 1.488
  • PSA: 44.24000
  • LogP: 0.77580
  • Solubility: Insoluble in water

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Security Information

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Pricemore >>

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